Cas no 2228351-67-3 (3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2228351-67-3
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 5804169
• PubChem ID: 165622550
• Update Time: 2025-06-15

3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid
• EN300-1873241
• 2228351-67-3
• 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)-2-methoxy-3-methylbutanoic acid

• Inchi： 1S/C16H29NO5/c1-14(2,3)22-13(20)17-16(9-7-8-10-16)15(4,5)11(21-6)12(18)19/h11H,7-10H2,1-6H3,(H,17,20)(H,18,19)
• InChI Key： WPHXGORZYBSQPW-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid

Comprehensive Overview of 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228351-67-3)

3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228351-67-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protected amine, a cyclopentyl ring, and a methoxy-substituted butanoic acid moiety. Its molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents.

The Boc-protected amine group in 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid is a critical feature, as it provides stability during synthetic processes while allowing for selective deprotection under mild acidic conditions. This property is highly sought after in peptide synthesis and medicinal chemistry, where protecting groups play a pivotal role in achieving high yields and purity. Researchers often explore this compound in the context of drug discovery and structure-activity relationship (SAR) studies, as its scaffold can be modified to enhance binding affinity and selectivity.

In recent years, the demand for custom synthetic intermediates like 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's versatility aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to build larger, more complex structures. This approach has gained traction in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

From a synthetic perspective, the methoxy and methyl substituents on the butanoic acid chain contribute to the compound's stereochemical complexity, making it a challenging yet rewarding target for asymmetric synthesis. Chemists often employ chiral auxiliaries or enzymatic resolution techniques to achieve the desired enantiomeric purity. This aspect is particularly relevant in the context of green chemistry, where sustainable and efficient synthetic methods are prioritized.

The cyclopentyl ring in 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid introduces conformational rigidity, which can enhance binding to biological targets. This feature is frequently exploited in the design of small molecule inhibitors, especially those targeting enzymes and receptors. Recent studies have highlighted the potential of such scaffolds in addressing drug resistance, a major challenge in infectious diseases and cancer therapy.

Analytical characterization of 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid typically involves techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and stability, which are critical for regulatory compliance in pharmaceutical development. The compound's logP and solubility profiles are also key parameters evaluated during preclinical studies.

In summary, 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228351-67-3) represents a multifaceted tool in modern chemical research. Its applications span from medicinal chemistry to material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the field continues to evolve, this compound is likely to remain a focal point for innovation in targeted therapeutics and molecular design.